4,4'-Divinyl-2,2'-bipyridine
Overview
Description
4,4'-Divinyl-2,2'-bipyridine is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
4,4'-Divinyl-2,2'-bipyridine has been synthesized from 4,4'-dimethyl-2,2'-bipyridine through a multi-step reaction sequence. The synthesized compounds were characterized using various methods including infrared, 1H NMR, mass spectrometry, and elemental analysis (Ciana, Dressick, & Zelewsky, 1990).
Optical Properties and Applications
A series of 4,4'-disubstituted[2,2']-bipyridines, including derivatives of this compound, were synthesized to study their optical properties. These compounds show good thermal stabilities and varied optical properties influenced by their endgroups and π-linkers. Such characteristics make them useful as chromophores and fluorophores in various applications (Maury et al., 2001).
Use in Chromic Materials and Medium-Responsive Compounds
Mono- and di-quaternized 4,4'-bipyridine derivatives, including this compound, are used in creating medium- and environment-responsive compounds and materials. Their redox activity and electrochromic aptitude make them suitable for multifunctional chromic materials (Papadakis, 2019).
Electropolymerization and Metal Complex Synthesis
This compound has been utilized in the synthesis of transition-metal complexes. Its reductive electropolymerization properties and the stability of the resulting films are of interest in various electrochemical applications (Nie et al., 2012).
Solar Cell Applications
Studies have shown that this compound derivatives can be used in dye-sensitized solar cells. Modifications in its structure, such as the introduction of vinyl groups, can enhance the photovoltaic efficiencies of these solar cells (Jang et al., 2009).
properties
IUPAC Name |
4-ethenyl-2-(4-ethenylpyridin-2-yl)pyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2/c1-3-11-5-7-15-13(9-11)14-10-12(4-2)6-8-16-14/h3-10H,1-2H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCMFFWBJSTXNLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC(=NC=C1)C2=NC=CC(=C2)C=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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